Cas no 2411636-76-3 (4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride)

• Product Name: 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride
• CAS No: 2411636-76-3
• MF: C₈H₁₄ClF₂NO₂
• MW: 229.65
• MDL: MFCD32670461
• CID: 5096011
• PubChem ID: 145944921
• Update Time: 2026-03-02

4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4,4-difluoro-1-(methylamino)-, hydrochloride (1:1)
• 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride
• 4,4-Difluoro-1-(methylamino)cyclohexanecarboxylic acid HCl
• 4,4-difluoro-1-(methylamino)cyclohexanecarboxylicacid;hydrochloride
• 4,4-Difluoro-1-(methylamino)cyclohexanecarboxylic acid hydrochloride
• 4,4-difluoro-1-(methylamino)cyclohexane-1-carboxylic acid;hydrochloride
• 4,4-DIFLUORO-1-(METHYLAMINO)CYCLOHEXANE-1-CARBOXYLIC ACID HYDROCHLORIDE
• MFCD32670461
• SY321859
• D79028
• PS-16462
• 2411636-76-3

• MDL： MFCD32670461
• Inchi： 1S/C8H13F2NO2.ClH/c1-11-7(6(12)13)2-4-8(9,10)5-3-7;/h11H,2-5H2,1H3,(H,12,13);1H
• InChI Key： OXPGFXSCVFFISE-UHFFFAOYSA-N
• SMILES： C(C1(CCC(F)(F)CC1)NC)(=O)O.Cl

Computed Properties

• Exact Mass: 229.0681127g/mol
• Monoisotopic Mass: 229.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride

Comprehensive Overview of 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride (CAS No. 2411636-76-3)

The compound 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride (CAS No. 2411636-76-3) is a fluorinated cyclohexane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro substitution and methylamino moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing attention toward 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride is its role in the synthesis of novel small-molecule therapeutics. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, addressing a common challenge in drug design. Recent studies highlight its utility in developing G protein-coupled receptor (GPCR) modulators, a hot topic in modern pharmacology. Users searching for "fluorinated cyclohexane derivatives in drug discovery" or "methylamino-substituted carboxylic acids" will find this compound highly relevant.

From a synthetic chemistry perspective, CAS No. 2411636-76-3 offers versatility in structure-activity relationship (SAR) studies. Its hydrochloride salt form improves solubility, facilitating formulation in preclinical testing. This aligns with the industry's focus on improved drug delivery systems, a frequently searched topic among pharmaceutical professionals. Additionally, the compound's potential as a bioisostere for carboxylic acid-containing drugs has sparked interest in medicinal chemistry optimization strategies.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional fluorinated compounds, 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride demonstrates favorable green chemistry metrics, including reduced persistence and toxicity. This addresses the increasing demand for sustainable pharmaceutical intermediates, a trending search query in academic and industrial circles. Researchers exploring "eco-friendly fluorinated building blocks" will find this compound noteworthy.

Analytical characterization of CAS No. 2411636-76-3 reveals excellent stability under standard storage conditions, making it suitable for long-term research projects. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry confirm its structural integrity, a critical factor for reproducibility in high-throughput screening campaigns. These qualities respond to the frequent searches about "characterization of complex fluorinated compounds" in analytical chemistry forums.

Looking ahead, 4,4-difluoro-1-(methylamino)cyclohexanecarboxylic acid;hydrochloride holds promise for interdisciplinary applications. Its compatibility with parallel synthesis techniques positions it as a valuable tool in combinatorial chemistry, while its potential in proteolysis-targeting chimeras (PROTACs) design aligns with cutting-edge therapeutic modalities. These aspects cater to the growing interest in "next-generation drug discovery tools" and "targeted protein degradation" strategies.

In conclusion, CAS No. 2411636-76-3 represents a sophisticated chemical entity bridging multiple research domains. Its balanced properties address current challenges in lead compound optimization while offering opportunities for innovation in therapeutic development. As the scientific community continues to explore fluorinated compounds with improved pharmacological profiles, this molecule stands out as a compelling subject for both fundamental research and applied pharmaceutical sciences.